Cas no 43043-74-9 (Deoxyshikonin)

• Product Name: Deoxyshikonin
• CAS No: 43043-74-9
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 331462
• PubChem ID: 98914
• Update Time: 2025-06-17

Deoxyshikonin Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,5,8-dihydroxy-2-(4-methyl-3-penten-1-yl)-
• 1,4-Naphthalenedione,5,8-dihydroxy-2-(4-methyl-3-pentenyl)- (9CI)
• Alkannin, deoxy-
• Arnebin 7
• ArnebinVII
• Deoxyalkannin
• Deoxyshikonin
• NSC 179184
• Shikonin, deoxy-
• 5,8-dihydroxy-2-(4-methylpent-3-enyl)naphthalene-1,4-dione
• 11-Deoxyalkannin
• 1'O-deoxyshikonin
• 5,8-Dihydroxy-2-(4-methyl-3-pentenyl)-1,4-naphthalenedione
• ARNEBIN-7
• Anhydroalkanin
• Arnebin VII
• 5,8-Dihydroxy-2-(4-methyl-3-pentenyl)naphthoquinone
• VOMDIEGPEURZJO-UHFFFAOYSA-N
• 9368AF
• NSC179184
• D2117
• C18133
• 5,8-Dihydroxy-2-(4-methyl-3-pentenyl)naphthoquinone #
• 5,8-Dihydroxy-2-(4-methyl-3-pentenyl)-1,4-naphthalen
• Q27155446
• 1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-m
• SCHEMBL2873443
• CCG-208460
• MS-23859
• SR-05000013699
• 1,4-Naphthalenedione, 5,8-dihydroxy-2-(4-methyl-3-pentenyl)-
• NSC-179184
• UNII-X908DXC99I
• X908DXC99I
• AKOS037515090
• HY-N2187
• DTXSID80195660
• 43043-74-9
• 5,8-dihydroxy-2-(4-methylpent-3-en-1-yl)-1,4-dihydronaphthalene-1,4-dione
• SR-05000013699-1
• Arnebin VII;Deoxyalkannin;Anhydroalkanin;Arnebin 7;NSC 179184
• FT-0749847
• DTXCID20118151
• BCP34278
• AC-34651
• CS-0019495
• 5,8-dihydroxy-6-(4-methylpent-3-en-1-yl)naphthalene-1,4-dione
• DA-52444

• MDL： D154351
• Inchi： 1S/C16H16O4/c1-9(2)4-3-5-10-8-13(19)14-11(17)6-7-12(18)15(14)16(10)20/h4,6-8,17-18H,3,5H2,1-2H3
• InChI Key： VOMDIEGPEURZJO-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C=C1CC/C=C(\C)/C)=O)O)O

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.29
• Surface Charge: 0
• Tautomer Count: 148
• XLogP3: 4.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Powder
• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94-95 ºC
• Boiling Point: 503.7°Cat760mmHg
• Flash Point: 272.5°C
• Refractive Index: 1.61
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 74.60000
• LogP: 3.14960
• Solubility: Not determined

Deoxyshikonin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22; S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones